(9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol

• Molecular Formula: C10H11BrO2S
• Molecular Weight: 275.16 g/mol
• IUPAC Name: (6-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methanethiol
• InChI: InChI=1S/C10H11BrO2S/c11-8-4-7(6-14)5-9-10(8)13-3-1-2-12-9/h4-5,14H,1-3,6H2
• InChI Key: OSSOGLCTSZVWLY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C(=CC(=C2)CS)Br)OC1

Description

(9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol is a heterocyclic organic compound featuring a benzodioxepin core (a seven-membered ring with two oxygen atoms at positions 1 and 5) substituted with a bromine atom at position 9 and a methanethiol (-CH2SH) group at position 5. The bromine atom enhances electrophilic reactivity and lipophilicity, while the thiol group contributes to nucleophilic and redox-active properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of solvents such as dichloromethane or toluene, and the reactions are carried out under an inert atmosphere to prevent oxidation .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to increase yield and purity, as well as implementing safety measures to handle the bromine and methanethiol reagents .

Chemical Reactions Analysis

Types of Reactions

(9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methanethiol group can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the benzodioxepin ring.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) and potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF).

Oxidation Reactions: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzodioxepin derivatives, while oxidation reactions produce sulfoxides or sulfones .

Scientific Research Applications

(9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of (9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol involves its interaction with specific molecular targets and pathways. The bromine atom and methanethiol group play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and proteins, potentially inhibiting their function or altering their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzodioxepin Derivatives

3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

• Structure : Shares the benzodioxepin core but substitutes position 7 with a pyrazole-carbaldehyde group instead of methanethiol .
• Lacks the reactive thiol group, reducing susceptibility to oxidation or disulfide bond formation.

3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-7H-furo[3,2-g]chromen-7-one

• Structure: Features a fused benzodioxepin-furochromenone system, increasing molecular planarity and rigidity compared to the target compound .
• The fused ring system likely enhances binding to cellular targets .

Sulfur-Containing Heterocycles

3,4-Dihydro-2H-1,5,2-benzo[f]dithiazepin-3-one 1,1-Dioxides

• Structure : Contains a dithiazepin ring (two sulfur atoms) instead of benzodioxepin’s oxygen atoms. The dithiazepin core is more electron-rich and conformationally flexible .
• Bioactivity : These compounds exhibit anticancer activity, attributed to sulfur’s role in modulating electron transport or enzyme inhibition .
• Comparison : The target compound’s bromine substituent may enhance halogen bonding with biological targets, a feature absent in dithiazepin derivatives.

Methanethiol-Containing Compounds

Free Methanethiol (CH3SH)

• Reactivity: Methanethiol is a volatile organosulfur compound known to inhibit methane oxidation in methanotrophs via competitive binding .
• Biological Impact: Methanotrophs detoxify methanethiol using mtoX-encoded oxidase, suggesting organisms may similarly process thiol-containing pharmaceuticals .
• Contrast : When bound to a benzodioxepin ring, the thiol group’s volatility and reactivity are likely reduced, altering its metabolic fate compared to free methanethiol.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Bioactivity/Reactivity Notes	Evidence Source
(9-Bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-YL)methanethiol	Benzodioxepin	Br (position 9), -CH2SH (position 7)	Hypothesized redox activity; limited direct data	N/A
3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazole-4-carbaldehyde	Benzodioxepin	Pyrazole-carbaldehyde	Requires careful handling; no toxicity data
3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-7H-furo[3,2-g]chromen-7-one	Benzodioxepin-furochromenone	Fused chromenone ring	LC50 = 134.90 ppm (Artemia salina)
3,4-Dihydro-2H-1,5,2-benzo[f]dithiazepin-3-one 1,1-Dioxides	Dithiazepin	Sulfur atoms in ring	Anticancer activity; electron-rich core
Methanethiol (CH3SH)	Linear organosulfur	-SH group	Inhibits methane oxidation; detoxified by mtoX

Research Implications and Gaps

• Bioactivity : Benzodioxepin derivatives show toxicity in Artemia salina assays, implying the target compound may share antitumor properties. However, the thiol group’s role in cytotoxicity remains unexplored .
• Detoxification Mechanisms: Methanotrophs’ mtoX pathway highlights the need to study how organisms metabolize thiol-containing benzodioxepins .